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Compound of Interest

Compound Name: 1-Bromo-3,5-dichlorobenzene

Cat. No.: B043179

This guide provides essential safety and logistical information for the proper disposal of 1-
Bromo-3,5-dichlorobenzene, ensuring the safety of laboratory personnel and compliance with
hazardous waste regulations. The procedures outlined below are intended for researchers,
scientists, and drug development professionals.

Chemical Safety and Hazard Profile

1-Bromo-3,5-dichlorobenzene is classified as a hazardous substance that poses several
risks. It is known to cause skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335).[1][2] Therefore, adherence to strict safety protocols during handling
and disposal is paramount.

Quantitative Data Summary

The following table summarizes key quantitative data for 1-Bromo-3,5-dichlorobenzene.
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Property Value

Molecular Formula CeHsBrCl2

Molecular Weight 225.90 g/mol

Melting Point/Range 73-77 °C (165.2-170.6 °F)[1]
Boiling Point/Range 232 °C (449.6 °F)[1]

Flash Point > 110 °C (> 230 °F)[1]
Recommended Glove Material Nitrile rubber[1][3]

Minimum Glove Thickness 0.11 mm[3]

Glove Breakthrough Time > 480 minutes[3]

Experimental Protocol for Disposal

This protocol details the step-by-step procedure for the safe disposal of 1-Bromo-3,5-
dichlorobenzene waste in a laboratory setting.

1. Personal Protective Equipment (PPE) and Safety Precautions:

» Before handling the chemical waste, ensure you are wearing the appropriate PPE, including
a lab coat, chemical-resistant gloves (nitrile rubber is recommended), and safety goggles.[1]

[3]

 All handling of 1-Bromo-3,5-dichlorobenzene waste should be conducted within a certified
chemical fume hood to minimize inhalation exposure.[3]

o Ensure an eyewash station and safety shower are readily accessible.
2. Waste Segregation and Collection:

e 1-Bromo-3,5-dichlorobenzene is a halogenated organic compound and must be collected
as halogenated solvent waste.[4][5]

» Do not mix this waste with non-halogenated solvents to facilitate proper disposal and
potential solvent recovery.[5]
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Collect all waste, including contaminated solids (e.g., weighing paper, contaminated pipette
tips), in a designated and compatible hazardous waste container.[3][6][7]

The waste container should be made of a material that will not react with the chemical, such
as high-density polyethylene (HDPE).[4]

. Waste Container Labeling:

The waste container must be clearly labeled with "Hazardous Waste," the full chemical name
"1-Bromo-3,5-dichlorobenzene,” and the appropriate hazard pictograms (e.g., irritant).[7]

Ensure the date of waste accumulation is also clearly marked on the label.
. Storage of Waste:
Keep the waste container tightly sealed when not in use.[3][4]

Store the sealed container in a designated, well-ventilated, and cool hazardous waste
accumulation area.[3][6][7]

The storage area should be secure and away from incompatible materials, heat, sparks, and
open flames.[6][7]

. Arranging for Disposal:
Waste from residues and unused products is classified as hazardous.[1]
Dispose of the waste in accordance with local, state, and federal regulations.[1]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup
and disposal by a licensed hazardous waste contractor.

Provide the contractor with the Safety Data Sheet (SDS) for 1-Bromo-3,5-dichlorobenzene.
[7]

. Spill and Emergency Procedures:

In the event of a small spill, ensure adequate ventilation and wear appropriate PPE.[3][6]
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o Absorb the spill with an inert, non-combustible material such as sand or vermiculite.[8]

e Collect the absorbed material and any contaminated soil into a sealed container for disposal
as hazardous waste.[3][6]

e For larger spills, evacuate the area and contact your EHS office immediately.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 1-Bromo-3,5-

dichlorobenzene.
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Caption: Disposal workflow for 1-Bromo-3,5-dichlorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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